Cas no 1428381-70-7 ((E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide
• CAS No: 1428381-70-7
• MF: C₁₉H₁₉NO₄S
• MW: 357.42346405983
• CID: 6237517
• PubChem ID: 71802971
• Update Time: 2025-05-22

(E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide
• F6412-1595
• 1428381-70-7
• (E)-N-[4-(2-methoxyphenoxy)but-2-ynyl]-2-phenylethenesulfonamide
• VU0547724-1
• (E)-N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2-phenylethene-1-sulfonamide
• (E)-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-phenylethenesulfonamide
• AKOS024554693

• Inchi： 1S/C19H19NO4S/c1-23-18-11-5-6-12-19(18)24-15-8-7-14-20-25(21,22)16-13-17-9-3-2-4-10-17/h2-6,9-13,16,20H,14-15H2,1H3/b16-13+
• InChI Key： HVZRKHWRIANJSW-DTQAZKPQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC#CCOC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 357.10347926g/mol
• Monoisotopic Mass: 357.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73Ų

Additional information on (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide

Comprehensive Overview of (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide (CAS No. 1428381-70-7)

(E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide (CAS No. 1428381-70-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and alkyne functional groups, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, owing to its structural versatility and bioactive properties.

The molecular structure of (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide includes a phenyl ring and a methoxyphenoxy moiety, which contribute to its stability and reactivity. These features make it an excellent candidate for studying enzyme inhibition and receptor binding, two critical areas in modern pharmacology. The compound's CAS number 1428381-70-7 is frequently searched in scientific databases, reflecting its relevance in ongoing research.

One of the most compelling aspects of (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide is its potential role in addressing chronic diseases. With the global rise in conditions such as diabetes, cancer, and neurodegenerative disorders, researchers are exploring how this compound can be utilized to develop targeted therapies. Its ability to interact with specific biological pathways makes it a valuable tool for precision medicine.

In addition to its pharmaceutical applications, (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide is also studied for its chemical synthesis and mechanistic insights. The compound's synthesis involves advanced organic chemistry techniques, which are of interest to both academic and industrial chemists. Understanding its reaction mechanisms can lead to innovations in catalysis and molecular design.

The market for (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide is expanding, driven by the growing demand for bioactive compounds in drug development. Pharmaceutical companies and research institutions are increasingly sourcing this compound for their projects, highlighting its commercial significance. Its CAS number 1428381-70-7 is often referenced in procurement databases, underscoring its importance in the supply chain.

From an SEO perspective, keywords such as "sulfonamide derivatives," "alkyne-containing compounds," and "pharmaceutical intermediates" are highly relevant to this compound. These terms align with common search queries in the scientific community, making this content optimized for visibility. Additionally, questions like "What are the applications of (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide?" and "How is CAS 1428381-70-7 used in drug discovery?" are frequently asked, further emphasizing the need for detailed and accessible information.

In conclusion, (E)-N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-phenylethene-1-sulfonamide (CAS No. 1428381-70-7) is a compound of immense scientific and commercial value. Its unique structural features and diverse applications make it a focal point in medicinal chemistry and pharmaceutical research. As the demand for innovative therapeutic solutions grows, this compound is poised to play an even more significant role in advancing healthcare and scientific discovery.